Cas no 2166921-68-0 (methyl (1r,3r)-3-amino-1-phenylcyclobutane-1-carboxylate)

• Product Name: methyl (1r,3r)-3-amino-1-phenylcyclobutane-1-carboxylate
• CAS No: 2166921-68-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5106130
• PubChem ID: 115023992
• Update Time: 2025-11-06

methyl (1r,3r)-3-amino-1-phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-amino-1-phenyl-, methyl ester, trans-
• methyl (1r,3r)-3-amino-1-phenylcyclobutane-1-carboxylate

• Inchi： 1S/C12H15NO2/c1-15-11(14)12(7-10(13)8-12)9-5-3-2-4-6-9/h2-6,10H,7-8,13H2,1H3/t10-,12-
• InChI Key： CFVSIHRDYVWSMA-UMSPYCQHSA-N
• SMILES： [C@]1(C2=CC=CC=C2)(C(OC)=O)C[C@@H](N)C1

Additional information on methyl (1r,3r)-3-amino-1-phenylcyclobutane-1-carboxylate

Methyl (1R,3R)-3-Amino-1-phenylcyclobutane-1-carboxylate (CAS No. 2166921-68-0): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, methyl (1R,3R)-3-amino-1-phenylcyclobutane-1-carboxylate (CAS No. 2166921-68-0) has garnered significant attention due to its unique structural features and potential applications. This chiral cyclobutane derivative is characterized by its stereospecific configuration, which plays a pivotal role in its reactivity and biological activity. The compound's cyclobutane ring and ester functional group make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in chiral building blocks like methyl (1R,3R)-3-amino-1-phenylcyclobutane-1-carboxylate stems from their ability to impart stereochemical control in asymmetric synthesis. Researchers are increasingly exploring its use in the development of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. Its phenyl and amino substituents further enhance its versatility, enabling interactions with various biological targets. This aligns with current trends in precision medicine, where molecular specificity is paramount.

From a synthetic perspective, the compound's CAS No. 2166921-68-0 serves as a critical identifier for researchers sourcing high-purity materials. Its methyl ester moiety offers a convenient handle for further derivatization, making it a popular choice for medicinal chemistry projects. Recent studies have highlighted its potential as a precursor for peptide mimetics and small-molecule inhibitors, addressing the demand for innovative drug candidates in competitive markets.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, methyl (1R,3R)-3-amino-1-phenylcyclobutane-1-carboxylate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This resonates with the pharmaceutical industry's shift toward sustainable synthesis, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, methyl (1R,3R)-3-amino-1-phenylcyclobutane-1-carboxylate (CAS No. 2166921-68-0) represents a convergence of stereochemical precision, synthetic utility, and biomedical relevance. Its applications span from drug development to material innovation, making it a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to remain a key player in the advancement of modern chemistry.